Cas no 795261-46-0 (3-(3-Fluorophenyl)methylpiperidine)

• Product Name: 3-(3-Fluorophenyl)methylpiperidine
• CAS No: 795261-46-0
• MF: C₁₂H₁₆FN
• MW: 193.260546684265
• MDL: MFCD05863602
• CID: 869415
• PubChem ID: 17039522
• Update Time: 2025-10-10

3-(3-Fluorophenyl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-Fluorobenzyl)piperidine
• 3-(3-FLUORO-BENZYL)-PIPERIDINE
• 3-[(3-fluorophenyl)methyl]piperidine
• AKOS011516994
• FT-0681578
• BB 0261793
• SCHEMBL3160166
• CS-0269154
• MFCD05863602
• EN300-1868692
• DTXSID90588807
• 795261-46-0
• AB22609
• 3-(3-Fluorophenyl)methylpiperidine

• MDL： MFCD05863602
• Inchi： 1S/C12H16FN/c13-12-5-1-3-10(8-12)7-11-4-2-6-14-9-11/h1,3,5,8,11,14H,2,4,6-7,9H2
• InChI Key： NNRHYTAYBNCEOE-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CC1CNCCC1

Computed Properties

• Exact Mass: 193.12700
• Monoisotopic Mass: 193.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03000
• LogP: 2.69660

3-(3-Fluorophenyl)methylpiperidine Security Information

• HazardClass：IRRITANT

Additional information on 3-(3-Fluorophenyl)methylpiperidine

Comprehensive Overview of 3-(3-Fluorophenyl)methylpiperidine (CAS No. 795261-46-0): Properties, Applications, and Research Insights

3-(3-Fluorophenyl)methylpiperidine (CAS No. 795261-46-0) is a fluorinated piperidine derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. The compound's molecular formula and structural specificity make it a valuable intermediate in the synthesis of bioactive molecules. Its fluorophenyl moiety enhances lipophilicity and metabolic stability, traits highly sought after in drug discovery. Researchers frequently explore its potential in central nervous system (CNS) targeting and enzyme modulation, aligning with current trends in precision medicine.

In recent years, the demand for fluorinated compounds like 3-(3-Fluorophenyl)methylpiperidine has surged, driven by their applications in PET imaging and neuropharmacology. The 3-fluorophenyl group contributes to improved binding affinity in receptor studies, a topic frequently queried in academic and industrial forums. This compound’s synthetic versatility also makes it a candidate for catalysis and material science, addressing user searches for "fluorine in drug design" and "piperidine derivatives in medicine."

The physicochemical properties of 795261-46-0, such as its logP value and hydrogen bonding capacity, are critical for optimizing bioavailability—a recurring theme in AI-driven drug discovery platforms. Computational studies often highlight its conformational flexibility, which aids in docking simulations. These attributes resonate with trending searches like "computational chemistry for fluorinated scaffolds" and "ADME prediction tools," underscoring its relevance in modern cheminformatics.

From a safety and handling perspective, 3-(3-Fluorophenyl)methylpiperidine requires standard laboratory precautions, though it is not classified under restricted categories. Its stability under ambient conditions makes it suitable for scale-up synthesis, a key concern for industrial users searching for "batch production of fluorinated intermediates." Analytical methods like HPLC and NMR are routinely employed for purity assessment, as noted in peer-reviewed journals.

Emerging applications include its role in metal-organic frameworks (MOFs) and ligand design, topics gaining traction in nanotechnology circles. The compound’s electron-withdrawing properties are exploited in cross-coupling reactions, addressing frequent queries about "fluorine effects in catalysis." Such interdisciplinary utility positions it as a bridge between organic chemistry and advanced materials.

In summary, 3-(3-Fluorophenyl)methylpiperidine (CAS No. 795261-46-0) exemplifies the convergence of medicinal chemistry and industrial innovation. Its adaptability to high-throughput screening and green chemistry protocols aligns with global research priorities, ensuring sustained interest in scientific and commercial domains.